1-ethyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile
Overview
Description
Molecular Structure Analysis
The molecular structure of “1-ethyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile” can be inferred from its IUPAC name. It contains a quinoline core, which is a bicyclic compound with a benzene ring fused to a pyridine ring. The “1-ethyl” indicates an ethyl group attached to the 1-position of the quinoline core. The “4-oxo” denotes a carbonyl group at the 4-position, and the “3-carbonitrile” signifies a nitrile group at the 3-position .Scientific Research Applications
Hydrolysis and Bonding Interactions
- A study on the hydrolysis of nitrile moiety in similar quinoline compounds revealed that treatment with concentrated sulfuric acid produces different compounds, with analysis showing a mixture ratio of 1:2. Density functional theory (DFT) calculations confirmed the suitability of the optimized geometries for these compounds, providing insights into bonding interactions (Basafa et al., 2021).
Synthesis and Structural Analysis
- The synthesis and structure of 6-R-5-hydroxy-2,4-dioxo-2,3,4,6-tetrahydrobenzo[c][2,7]naphthyridine-1-carbonitriles have been studied, demonstrating the conversion of ethyl 1-R-4-dicyanomethyl-2-oxo-1,2-dihydroquinoline-3-carboxylate into substituted cyanoacetamides, which cyclize to form new compounds (Ukrainets et al., 2007).
Regioselectivity in Organic Synthesis
- Research on the regioselectivity of the N-ethylation reaction of N-benzyl-4-oxo-1,4-dihydroquinoline-3-carboxamide, a related compound, indicates the importance of the nitrogen of the oxoquinoline group in medicinal chemistry, highlighting its applications in synthesizing various biologically active compounds (Batalha et al., 2019).
Efficient Synthesis of Derivatives
- An efficient synthesis method for 1-oxo-1,2-dihydrobenzo[b][1,6]naphthyridine-4-carbonitriles has been developed, showcasing the use of specific synthons to create derivatives of the quinoline compound. This method has implications for the rapid and efficient generation of these compounds in research settings (Wang et al., 2014).
Optoelectronic and Charge Transport Properties
- A study on hydroquinoline derivatives, related to the quinoline compound, explored their optoelectronic, nonlinear, and charge transport properties. This investigation offers insights into the potential application of these compounds in materials science, particularly in the field of optoelectronics (Irfan et al., 2020).
Mechanism of Action
Target of Action
Related compounds such as 4-oxo-1,4-dihydroquinoline-3-carboxamide derivatives have been explored for their anti-inflammatory activities .
Mode of Action
It’s worth noting that related compounds like 4-hydroxy-2-oxo-1,2-dihydroquinoline-3-carboxylate participate in an ugi-type multicomponent condensation through a smiles rearrangement . This process leads to the efficient synthesis of heterocyclic enamines .
Biochemical Pathways
Related compounds have been shown to participate in multicomponent reactions, leading to the synthesis of diverse structures .
Pharmacokinetics
The molecular weight of a related compound, 4-oxo-1,4-dihydro-3-quinolinecarboxylic acid, is 18917 , which is within the optimal range for drug-like properties.
Result of Action
Related compounds have been shown to have potential therapeutic applications .
Action Environment
It’s worth noting that the principles of green chemistry, which include considerations of environmental impact, are vital in the synthesis of related compounds .
Biochemical Analysis
Biochemical Properties
It is known that this compound can interact with various enzymes, proteins, and other biomolecules
Cellular Effects
It is hypothesized that this compound may influence cell function, potentially impacting cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is believed that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
Information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies is currently lacking .
Dosage Effects in Animal Models
The effects of different dosages of 1-ethyl-4-oxo-1,4-dihydroquinoline-3-carbonitrile in animal models have not been extensively studied. Therefore, information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently unavailable .
Metabolic Pathways
It is hypothesized that this compound may interact with various enzymes or cofactors, potentially affecting metabolic flux or metabolite levels .
Transport and Distribution
It is hypothesized that this compound may interact with various transporters or binding proteins, potentially affecting its localization or accumulation .
Subcellular Localization
It is possible that this compound may be directed to specific compartments or organelles by targeting signals or post-translational modifications .
Properties
IUPAC Name |
1-ethyl-4-oxoquinoline-3-carbonitrile | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10N2O/c1-2-14-8-9(7-13)12(15)10-5-3-4-6-11(10)14/h3-6,8H,2H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTXKDTRUKFWIDE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C=C(C(=O)C2=CC=CC=C21)C#N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40903728 | |
Record name | NoName_4465 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40903728 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.